Cas no 62036-47-9 (1,3-Pentanedione, 1-(2,4-dimethoxy-6-methylphenyl)-)

1,3-Pentanedione, 1-(2,4-dimethoxy-6-methylphenyl)- structure
62036-47-9 structure
Product Name:1,3-Pentanedione, 1-(2,4-dimethoxy-6-methylphenyl)-
CAS No:62036-47-9
MF:C14H18O4
MW:250.290324687958
CID:460009
PubChem ID:12355483
Update Time:2025-04-19

1,3-Pentanedione, 1-(2,4-dimethoxy-6-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Pentanedione, 1-(2,4-dimethoxy-6-methylphenyl)-
    • 1-(2,4-dimethoxy-6-methylphenyl)pentane-1,3-dione
    • 62036-47-9
    • DTXSID90493689
    • Inchi: 1S/C14H18O4/c1-5-10(15)7-12(16)14-9(2)6-11(17-3)8-13(14)18-4/h6,8H,5,7H2,1-4H3
    • InChI Key: BLOKMGHGWCPNAS-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC(=CC(C)=C1C(CC(CC)=O)=O)OC

Computed Properties

  • Exact Mass: 250.12054
  • Monoisotopic Mass: 250.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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